2-hydroxy-3-(trifluoromethyl)benzoic Acid

• IUPAC Name: 2-hydroxy-3-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H5F3O3/c9-8(10,11)5-3-1-2-4(6(5)12)7(13)14/h1-3,12H,(H,13,14)
• InChI Key: OLLHFGFVHWLQJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)O)C(=O)O
• Molecular Formula: C8H5F3O3
• DSSTOX Substance ID: DTXSID101269294
• Molecular Weight: 206.12 g/mol
• CAS RN: 251300-32-0

Description

2-Hydroxy-3-(trifluoromethyl)benzoic acid is a substance used in laboratory chemicals and for the manufacture of substances for scientific research and development. It is also known as 3-(Trifluoromethyl)salicylic acid or 3-Carboxy-2-hydroxybenzotrifluoride.

Molecular Structure Analysis

The molecular formula of 2-hydroxy-3-(trifluoromethyl)benzoic acid is C8H5F3O3. The IUPAC Standard InChI is InChI=1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H, (H,12,13).

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-hydroxy-3-(trifluoromethyl)benzoic acid include a molecular weight of 190.12. It is a solid at room temperature.

Scientific Research Applications

Antithrombogenic Properties

2-Hydroxy-3-(trifluoromethyl)benzoic Acid, a metabolite of Triflusal, shows promise in antithrombogenic applications. It has been used in polyacrylic derivatives for coating vascular grafts. These coatings enhance the anti-aggregating properties for platelets on the surface of small-diameter vascular grafts, demonstrating its potential in preventing blood clots without additional antithrombogenic drugs (Rodri´guez et al., 1999).

Reactive Oxygen Species Detection

2-Hydroxy-3-(trifluoromethyl)benzoic Acid derivatives, such as HPF and APF, have been developed as novel fluorescence probes to detect highly reactive oxygen species (hROS). These probes can selectively and dose-dependently produce a strongly fluorescent compound, fluorescein, in response to hROS and hypochlorite. This makes them valuable tools for studying the roles of hROS in biological and chemical applications (Setsukinai et al., 2003).

Antibacterial Activity

Novel hybrid derivatives of 3-Hydroxy benzoic acid, closely related to 2-Hydroxy-3-(trifluoromethyl)benzoic Acid, have shown significant antibacterial activity. These novel ester/hybrid derivatives can be a useful approach in developing potent chemotherapeutic agents and new drug candidates, highlighting their potential in combating bacterial infections (Satpute et al., 2018).

Chemical Synthesis and Reactivity

2-Hydroxy-3-(trifluoromethyl)benzoic Acid and its derivatives play a critical role in various chemical synthesis and reactivity studies. They have been used in the preparation of hypervalent iodine reagents, development of metal complexes and coordination polymers, and studies on the metabolism of biphenyl. These compounds are essential in creating new chemical structures and understanding chemical reactions, which can lead to innovative applications in materials science and biochemistry (Yusubov et al., 2008; Rad et al., 2016; Catelani et al., 1973).

Biosynthesis in Natural Products

Compounds similar to 2-Hydroxy-3-(trifluoromethyl)benzoic Acid, like 3,5-AHBA, are precursors in the biosynthesis of a large group of natural products, including naphthalenic and benzenic ansamycins, saliniketals, and mitomycins. This demonstrates its importance in the biosynthesis of diverse and biologically active natural compounds (Kang et al., 2012).

Agricultural Applications

In agriculture, derivatives of 2-Hydroxy-3-(trifluoromethyl)benzoic Acid have been evaluated as potential chemical hybridizing agents for wheat. These compounds have shown the ability to induce spike sterility in wheat, suggesting their use in creating hybrid crops (Ciha & Ruminski, 1991).

Photolysis Studies

Photolysis studies of compounds like flutolanil, which is structurally related to 2-Hydroxy-3-(trifluoromethyl)benzoic Acid, have shed light on the behavior of these compounds under UV irradiation. Such studies are crucial in understanding the environmental fate and decomposition of these compounds, which is important in assessing their environmental impact (Tsao & Eto, 1991).

Safety and Hazards

2-Hydroxy-3-(trifluoromethyl)benzoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

It’s noted that this compound may have an impact on the respiratory system

Biochemical Pathways

It’s suggested that the compound might be involved in the formation of free radicals, singlet oxygen, photoproducts, or other intermediates

Pharmacokinetics

It’s noted that the compound has high gastrointestinal (gi) absorption and is bbb permeant . These properties could potentially impact the bioavailability of the compound.

Result of Action

It’s suggested that the compound might be involved in the formation of free radicals, singlet oxygen, photoproducts, or other intermediates , which could potentially lead to various cellular effects.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Hydroxy-3-(trifluoromethyl)benzoic Acid. For instance, the compound’s solubility in dense carbon dioxide is influenced by fluorination . Additionally, safety data suggests that the compound should be handled in a well-ventilated area or outdoors , indicating that the environment can influence its action and stability.

Synthesis routes and methods

Procedure details

A solution of Example 42A (14.1 g, 68.4 mmol) in THF (68 mL) was cooled to −20° C. and n-butyllithium (30.1 mL of a 2.5 M solution in hexanes, 75.0 mmol) was added slowly, keeping the temperature at 0° C. After 70 min at −5 to 5° C., the reaction mixture was cooled to −20° C. and CO2 gas was bubbled through the brown slurry, keeping the temperature ≦−10° C. The reaction went from a brown slurry to a dark purple solution to a yellow solution. After 10 min, the reaction mixture was cooled further to −20° C. and treated with 2N HCl (68 mL, 140 mmol). To facilitate the reaction mixture, additional concentrated HCl (17 mL, total 5 equiv of 4M HCl) was added. After 30 min, MTBE (70 mL) was added, and the organic portion was extracted with 2N NaOH (70 mL) and water (70 mL). The aqueous layer was acidified with 2N HCl (98 mL) and extracted with dichloromethane (2×140 mL). The organic portion was dried (Na2SO4), filtered, and concentrated to give the title compound (14.8 g, 71.8 mmol, 99%) as a yellow solid which was used without further purification. MS (DCI/NH3) m/z 207 (M+H)+.